Cas no 702636-92-8 (2-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-methylimidazo1,2-apyridine)

2-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-methylimidazo1,2-apyridine structure
702636-92-8 structure
Product Name:2-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-methylimidazo1,2-apyridine
CAS No:702636-92-8
MF:C16H14N2O2
MW:266.294563770294
MDL:MFCD02681178
CID:3061771
PubChem ID:2813456
Update Time:2025-04-21

2-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-methylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-methylimidazo[1,2-a]pyridine
    • 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-methylimidazo1,2-apyridine
    • SMR000458577
    • CS-0282173
    • Oprea1_839404
    • Bio3F11
    • DTXSID001322902
    • CCG-55481
    • CHEMBL1450748
    • 2-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-6-methylimidazo[1,2-a]pyridine
    • EN300-211860
    • MLS000860493
    • AKOS016569536
    • SR-01000644504-1
    • 702636-92-8
    • MDL: MFCD02681178
    • Inchi: 1S/C16H14N2O2/c1-11-2-5-16-17-13(10-18(16)9-11)12-3-4-14-15(8-12)20-7-6-19-14/h2-5,8-10H,6-7H2,1H3
    • InChI Key: ZNAWJWFMKKSTJM-UHFFFAOYSA-N
    • SMILES: O1CCOC2C=CC(=CC1=2)C1=CN2C=C(C)C=CC2=N1

Computed Properties

  • Exact Mass: 266.105527694Da
  • Monoisotopic Mass: 266.105527694Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 35.8Ų

2-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-methylimidazo1,2-apyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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2-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-methylimidazo1,2-apyridine Related Literature

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